Cas no 1339518-45-4 (3-(3-fluoro-4-methoxyphenyl)-2-methylpropanal)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)-2-methylpropanal
• CAS No: 1339518-45-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5573368
• PubChem ID: 64663674
• Update Time: 2025-06-30

3-(3-fluoro-4-methoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methoxyphenyl)-2-methylpropanal
• Benzenepropanal, 3-fluoro-4-methoxy-α-methyl-

• Inchi： 1S/C11H13FO2/c1-8(7-13)5-9-3-4-11(14-2)10(12)6-9/h3-4,6-8H,5H2,1-2H3
• InChI Key： UFWXCTASOUWWBW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(F)C=1)C(C)C=O

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 266.8±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-fluoro-4-methoxyphenyl)-2-methylpropanal

3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal: A Comprehensive Overview

3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal (CAS No. 1339518-45-4) is a highly specialized aromatic aldehyde with a unique chemical structure that has garnered significant attention in the fields of organic chemistry, flavor chemistry, and pharmaceutical research. This compound is characterized by its fluorinated aromatic ring and methoxy substituent, which contribute to its distinct chemical properties and biological activity. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its potential applications and mechanisms of action.

The molecular structure of 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal consists of a propanal backbone with a substituted phenyl group. The fluorine atom at the 3-position and the methoxy group at the 4-position of the phenyl ring introduce electronic effects that influence the compound's reactivity and stability. These substituents also play a crucial role in modulating the compound's aromaticity and conjugation, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its utility in the synthesis of complex natural products and bioactive molecules, underscoring its importance in modern organic synthesis.

In terms of physical properties, 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for use in various organic reactions. The compound's UV-vis spectrum shows strong absorption bands in the range of 270-280 nm, which are indicative of its conjugated system. These spectral properties have been leveraged in recent analytical studies to develop sensitive detection methods for this compound in complex matrices.

The synthesis of 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal typically involves multi-step processes that combine nucleophilic aromatic substitution, Friedel-Crafts alkylation, and oxidation reactions. Recent advancements in catalytic systems, particularly the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective syntheses of this compound. For instance, researchers have successfully employed Suzuki-Miyaura coupling reactions to construct the aryl-aldehyde moiety with high yields and excellent regioselectivity.

One of the most promising applications of 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal lies in the field of flavor chemistry. The compound exhibits a pleasant floral aroma with subtle woody undertones, making it an ideal candidate for use as a flavor enhancer in food products. Recent sensory studies have demonstrated that this compound can significantly improve the olfactory profile of beverages, confectioneries, and perfumes without imparting any off-tastes or adverse effects.

In addition to its sensory applications, 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal has shown potential as a precursor for pharmaceutical agents. Its ability to undergo various functional group transformations makes it a versatile building block for synthesizing bioactive molecules with anti-inflammatory, antioxidant, and antimicrobial properties. For example, recent research has focused on its use as an intermediate in the synthesis of novel analogs of flavonoids, which are known for their health benefits.

The biological activity of 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal has also been explored in recent studies. In vitro assays have revealed that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that it could serve as a lead compound for developing therapeutic agents targeting Alzheimer's disease and other related conditions.

From an environmental perspective, the degradation pathways of 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal have been investigated to assess its potential impact on ecosystems. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, primarily through oxidative cleavage of its aldehyde group. This suggests that it poses minimal risk to aquatic environments when used responsibly.

In conclusion, 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpropanal (CAS No. 1339518-45-4) is a multifaceted aromatic aldehyde with diverse applications across various industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and analytical techniques, continues to expand its utility in flavor chemistry, pharmaceutical research, and material science. As research into this compound progresses, it is anticipated that new insights into its properties and applications will further solidify its position as an essential molecule in modern chemistry.